Cas no 2138084-20-3 (4-2-iodo-5-(methoxycarbonyl)-4H-thieno3,2-bpyrrol-4-ylbutanoic acid)

• Product Name: 4-2-iodo-5-(methoxycarbonyl)-4H-thieno3,2-bpyrrol-4-ylbutanoic acid
• CAS No: 2138084-20-3
• MF: C₁₂H₁₂INO₄S
• MW: 393.197454452515
• CID: 6421699
• PubChem ID: 165799775
• Update Time: 2025-05-20

4-2-iodo-5-(methoxycarbonyl)-4H-thieno3,2-bpyrrol-4-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-iodo-5-(methoxycarbonyl)-4H-thieno3,2-bpyrrol-4-ylbutanoic acid
• 2138084-20-3
• EN300-1168314
• 4-[2-iodo-5-(methoxycarbonyl)-4H-thieno[3,2-b]pyrrol-4-yl]butanoic acid

• Inchi： 1S/C12H12INO4S/c1-18-12(17)8-5-9-7(6-10(13)19-9)14(8)4-2-3-11(15)16/h5-6H,2-4H2,1H3,(H,15,16)
• InChI Key： XTHNXZWATRPKBF-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C=C(C(=O)OC)N2CCCC(=O)O)S1

Computed Properties

• Exact Mass: 392.95318g/mol
• Monoisotopic Mass: 392.95318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.8Ų

Additional information on 4-2-iodo-5-(methoxycarbonyl)-4H-thieno3,2-bpyrrol-4-ylbutanoic acid

4-2-Iodo-5-(Methoxycarbonyl)-4H-Thieno[3,2-b]pyrrol-4-ylbutanoic Acid: A Comprehensive Overview

4-2-Iodo-5-(methoxycarbonyl)-4H-thieno[3,2-b]pyrrol-4-ylbutanoic acid, with the CAS registry number CAS No 2138084-20-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a thienopyrrole ring system substituted with an iodo group and a methoxycarbonyl group, along with a butanoic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and advanced materials.

The thienopyrrole core of this compound is a heterocyclic structure that combines sulfur and nitrogen atoms, providing it with aromaticity and electronic properties that are highly desirable in pharmaceuticals. The presence of the iodo group introduces additional electronic effects, enhancing the molecule's reactivity and bioavailability. Meanwhile, the methoxycarbonyl group adds a protective layer to the molecule, which can be easily removed under specific conditions to reveal reactive sites for further chemical modifications.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules. Researchers have explored its ability to act as a precursor for synthesizing more complex structures with therapeutic potential. For instance, the butanoic acid moiety can be modified to introduce various side chains, enabling the creation of molecules with tailored pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of transition metal catalysts has been shown to significantly improve the efficiency of these reactions, making it possible to scale up production for industrial applications.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. For example, derivatives of this compound have been investigated as candidates for organic light-emitting diodes (OLEDs) due to their ability to emit light at specific wavelengths when excited by an electric current.

Moreover, recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound in detail. These studies have provided insights into its photophysical properties and have guided the design of new derivatives with improved performance in electronic applications.

In conclusion, 4-2-Iodo-5-(methoxycarbonyl)-4H-thieno[3,2-b]pyrrol-4-ylbutanoic acid is a versatile and intriguing compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new properties and uses for this compound, its significance in the chemical sciences is likely to grow even further.